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Compound of Interest

Compound Name: N-(2-aminophenyl)-N-propylamine

CAS No.: 55899-42-8

Cat. No.: B1228254

Get Quote

Executive Summary & Strategic Importance
N-(2-aminophenyl)-N-propylamine (CAS: 55899-42-8), also known as N-propyl-1,2-

benzenediamine, represents a critical scaffold in the development of fluorescent probes (nitric

oxide detection) and industrial antioxidants. Its chemical behavior is governed by the interplay

between the electron-rich o-phenylenediamine (OPD) core and the steric/inductive effects of

the propyl chain.

This guide provides a rigorous comparison of quantum chemical methodologies for

characterizing this molecule. Unlike standard alkylamines, the ortho-substitution pattern in this

molecule necessitates specific computational treatments to accurately capture intramolecular

hydrogen bonding (IMHB) and oxidation potentials.

Target Audience: Computational Chemists, Medicinal Chemists, and Materials Scientists.
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Methodology Comparison: Selecting the Right Level
of Theory
To achieve experimental accuracy, one cannot rely on a "one-size-fits-all" approach. Below is a

comparison of Density Functional Theory (DFT) functionals and basis sets specifically tailored

for N-substituted phenylenediamines.

Table 1: Comparative Performance of DFT Functionals
for OPD Derivatives
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Functional Class
Computational
Cost

Suitability for
N-(2-
aminophenyl)-
N-propylamine

Recommendati
on

B3LYP Hybrid GGA Low

Moderate. Fails

to accurately

describe the

weak

intramolecular N-

H...N interaction

due to lack of

dispersion.

Use only for

preliminary

geometry scans.

M06-2X
Hybrid Meta-

GGA
Medium

High. Excellent

for main-group

thermochemistry

and non-covalent

interactions

(IMHB).

Primary

Recommendatio

n for geometry &

thermodynamics.

wB97X-D
Range-separated

Hybrid
Medium-High

High. Includes

dispersion

corrections;

superior for

predicting UV-Vis

(TD-DFT) and

charge transfer

states.

Primary

Recommendatio

n for excited

states &

spectroscopy.

PBE0 Hybrid GGA Low-Medium

Good. Often

provides better

NMR chemical

shift predictions

than B3LYP.

Use for NMR

GIAO

calculations.

Basis Set Selection Strategy
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Optimization/Frequency:6-31+G(d,p) is the minimum requirement. The diffuse functions (+)

are critical for the lone pair electrons on the nitrogen atoms.

Final Energy/Properties:def2-TZVP provides near-basis-set-limit accuracy for organic amines

and is required for reliable HOMO-LUMO gap estimation.

Structural & Electronic Benchmarks
The accuracy of your simulation depends on capturing the correct conformer.

Conformational Landscape & Intramolecular Hydrogen
Bonding
The N-propyl group introduces flexibility. The lowest energy conformer typically features an

intramolecular hydrogen bond between the amino hydrogen (

) and the alkylated nitrogen lone pair.

Key Geometric Parameter: The

distance.

Expected Value (M06-2X/def2-TZVP): ~2.1 - 2.3 Å.

Significance: This interaction stabilizes the molecule and lowers the oxidation potential,

making it a more effective antioxidant/probe than its meta- or para-isomers.

Frontier Molecular Orbitals (FMO)
The reactivity of N-(2-aminophenyl)-N-propylamine is dictated by its HOMO energy.

HOMO: Localized on the o-phenylenediamine moiety (antibonding

character). High energy implies easy oxidation.

LUMO: Distributed over the aromatic ring.

Relevance: A smaller HOMO-LUMO gap correlates with redshifted absorption and higher

reactivity toward radicals (e.g., NO, ROO•).
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Step-by-Step Computational Protocol
This protocol uses a self-validating workflow: Optimization

Frequency Check

Property Calculation.

Phase 1: Geometry Optimization & Frequency Analysis
Software: Gaussian 16 / ORCA 5 Objective: Locate the global minimum and verify it is not a

transition state (zero imaginary frequencies).

Input Example (Gaussian Style):

Phase 2: Spectroscopic Profiling (NMR & UV-Vis)
Objective: Validate structure against experimental data.

NMR: Run nmr=giao using the PBE0/def2-TZVP level on the optimized geometry.

Target:

H NMR signal for

protons should appear broad and downfield (3.5 - 5.0 ppm) due to exchange/H-bonding.

UV-Vis (TD-DFT): Run td(nstates=10) using wB97X-D/def2-TZVP.

Target: Look for the

transition around 280-300 nm and the

shoulder.

Visualizing the Computational Workflow
The following diagram illustrates the logical flow for characterizing this molecule, ensuring self-

validation at every step.
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Specific Analyses

Start: Initial Structure
(N-(2-aminophenyl)-N-propylamine)
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Click to download full resolution via product page

Caption: Figure 1. Self-validating computational workflow for N-propyl-OPD characterization.

Reactivity Pathway: Oxidation Mechanism
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Understanding the oxidation of this molecule is crucial for its use in NO sensing. The molecule

oxidizes to a quinonediimine species.

Reduced Form
(N-propyl-OPD)

Transition State
(Radical Cation)

- e⁻, - H⁺ Oxidized Form
(Quinonediimine)

- e⁻, - H⁺

Click to download full resolution via product page

Caption: Figure 2. Simplified oxidation pathway from amine to quinonediimine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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